Cas no 1243457-97-7 (2-(Aminomethyl)-5-chlorophenol)

• Product Name: 2-(Aminomethyl)-5-chlorophenol
• CAS No: 1243457-97-7
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD16999584
• CID: 2112249
• PubChem ID: 63082663
• Update Time: 2025-07-22

2-(Aminomethyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-5-chloroPhenol
• 4-CHLORO-2-HYDROXYBENZYLAMINE
• MB26819
• 2-(Aminomethyl)-5-chlorophenol

• MDL： MFCD16999584
• Inchi： 1S/C7H8ClNO/c8-6-2-1-5(4-9)7(10)3-6/h1-3,10H,4,9H2
• InChI Key： QJFODQGSLFISIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Aminomethyl)-5-chlorophenol

Comprehensive Overview of 2-(Aminomethyl)-5-chlorophenol (CAS No. 1243457-97-7): Properties, Applications, and Industry Insights

2-(Aminomethyl)-5-chlorophenol (CAS No. 1243457-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring both an aminomethyl group and a chlorophenol moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₈ClNO, and precise molecular weight of 157.6 g/mol make it a critical building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition or modulating receptor activity.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has propelled interest in compounds like 2-(Aminomethyl)-5-chlorophenol. Recent trends highlight its role in developing small-molecule therapeutics, a hot topic in AI-driven drug discovery. With the rise of computational chemistry and machine learning in molecular design, this compound's structural features align with modern fragment-based drug discovery (FBDD) strategies. Its chlorophenol backbone also offers potential applications in antimicrobial agent development, addressing global concerns about antibiotic resistance.

From a synthetic perspective, CAS No. 1243457-97-7 exhibits notable reactivity patterns. The aminomethyl group facilitates nucleophilic reactions, while the chloro substituent enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These characteristics make it valuable for constructing complex heterocyclic systems, a frequent search query among medicinal chemistry professionals. Analytical techniques like HPLC purity testing and LC-MS characterization are essential for quality control, reflecting industry standards for GMP-compliant intermediates.

Environmental and regulatory considerations for 2-(Aminomethyl)-5-chlorophenol align with green chemistry principles, another trending topic in chemical manufacturing. Researchers emphasize atom-efficient synthesis routes to minimize waste, leveraging catalysts or flow chemistry systems. The compound's stability under controlled conditions makes it suitable for scale-up processes, a key concern for contract research organizations (CROs) and API manufacturers. Safety data sheets (SDS) provide guidance on proper handling, storage, and disposal, ensuring compliance with REACH and other chemical regulations.

Market analysts note increasing patent filings involving 1243457-97-7, particularly in central nervous system (CNS) drug development. Its structural similarity to neurotransmitters sparks interest in neurodegenerative disease research, a highly searched area in biomedical databases. The compound's logP value and hydrogen bonding capacity—frequently queried parameters in ADMET prediction tools—suggest favorable blood-brain barrier permeability, a desirable trait for CNS-targeted compounds.

In material science, derivatives of 2-(Aminomethyl)-5-chlorophenol show promise in polymeric coatings and chelating agents, addressing industrial needs for corrosion inhibitors or metal-ion sensors. These applications resonate with sustainability trends, as industries seek eco-friendly alternatives to traditional materials. The compound's bifunctional nature allows conjugation with nanoparticles or biopolymers, expanding its utility in nanotechnology and biomedical engineering.

Future research directions for CAS 1243457-97-7 may explore its structure-activity relationships (SAR) in greater depth, leveraging cryo-EM or X-ray crystallography to elucidate binding modes. The integration of automated synthesis platforms could streamline its production, aligning with the Industry 4.0 movement in chemical manufacturing. As precision medicine advances, tailored derivatives of this scaffold may emerge in personalized therapeutics, answering frequent queries about next-generation drug design.